Cas no 144774-72-1 (1H-Tetrazole-1-aceticacid, propyl ester)

• Product Name: 1H-Tetrazole-1-aceticacid, propyl ester
• CAS No: 144774-72-1
• MF: C₆H₁₀N₄O₂
• MW: 170.16920042038
• CID: 108884
• Update Time: 2024-01-24

1H-Tetrazole-1-aceticacid, propyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Tetrazole-1-aceticacid, propyl ester
• 1H-Tetrazole-1-aceticacid,propylester(9CI)
• 1H-Tetrazole-1-acetic acid, propyl ester

• Inchi： 1S/C6H10N4O2/c1-2-3-12-6(11)4-10-5-7-8-9-10/h5H,2-4H2,1H3
• InChI Key： CVAFXQQJLJZMIJ-UHFFFAOYSA-N
• SMILES： N1(CC(OCCC)=O)C=NN=N1

Computed Properties

• Exact Mass: 170.08
• Monoisotopic Mass: 170.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.9A^2